Cas no 105512-80-9 (4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine)

4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine is a fluorinated thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2,4-difluorophenyl substituent attached to a thiazole ring, imparting unique electronic and steric properties. The compound's fluorine atoms enhance metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The thiazol-2-amine moiety offers reactivity for further functionalization, enabling diverse synthetic modifications. This compound is particularly useful in the development of kinase inhibitors and antimicrobial agents due to its ability to interact with biological targets selectively. High purity and well-defined characterization ensure reliability for research applications.
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine structure
105512-80-9 structure
Product Name:4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
CAS No:105512-80-9
MF:C9H6F2N2S
MW:212.219147205353
MDL:MFCD00472891
CID:126753
PubChem ID:611370
Update Time:2025-05-27

4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(2,4-difluorophenyl)-
    • 2-Amino-4-(2,4-difluorophenyl)thiazole
    • 2-AMINO-4-(2,4-DIFLUOROPHENYL)-1,3-THIAZOLE
    • 4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
    • 4-(2,4-Difluoro-phenyl)- thiazol-2-ylamine
    • 4-(2,4-difluorophenyl)-1,3-thiazol-2-amine(SALTDATA: FREE)
    • F2145-0096
    • 4-(2,4-difluorophenyl)thiazol-2-amine
    • 4-(2,4-Difluoro-phenyl)-thiazol-2-ylamine
    • HKUPOLYVZQLXKP-UHFFFAOYSA-N
    • 4-(2,4-difluorophenyl)thiazol-2-ylamine
    • 4-(2,4-difluorophenyl)-1,3-thiazole-2-ylamine
    • CBMicro_034355
    • Oprea1_368274
    • Oprea1_187678
    • STK346919
    • S
    • Thiazol-2-amine, 4-(2,4-difluorophenyl)-
    • 105512-80-9
    • AB00986146-01
    • CS-W015017
    • SR-01000507316-1
    • PS-6720
    • SR-01000507316
    • UPCMLD0ENAT5723432:001
    • AKOS000124099
    • Z48847713
    • MFCD00472891
    • FT-0739708
    • DTXSID70346341
    • EN300-227655
    • 2-Amino-4-(2,4-difluorophenyl)thiazole, 97%
    • SCHEMBL62517
    • 4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine #
    • BBL013872
    • DB-027692
    • AJ-326/33885014
    • A3029
    • ALBB-001540
    • MDL： MFCD00472891
    • Inchi： 1S/C9H6F2N2S/c10-5-1-2-6(7(11)3-5)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
    • InChI Key： HKUPOLYVZQLXKP-UHFFFAOYSA-N
    • SMILES： S1C(N)=NC(=C1)C1C=CC(=CC=1F)F

Computed Properties

  • Exact Mass: 212.02200
  • Monoisotopic Mass: 212.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.432
  • Melting Point: 116.0 to 120.0 deg-C
  • Boiling Point: 341.1°C at 760 mmHg
  • Flash Point: 160.1°C
  • Refractive Index: 1.612
  • PSA: 67.15000
  • LogP: 3.25170
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319
  • Warning Statement： P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-36/37/38
  • Safety Instruction： 26-36/37
  • Hazardous Material Identification： Xn
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D132747-1g
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9 95%
1g
 ¥308.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D132747-200mg
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9 95%
200mg
 ¥82.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D132747-5g
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9 95%
5g
 ¥1338.90 2023-09-03
TRC
D448648-50mg
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9
50mg
 $ 50.00 2022-06-05
TRC
D448648-100mg
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9
100mg
 $ 65.00 2022-06-05
TRC
D448648-500mg
4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9
500mg
 $ 160.00 2022-06-05
Chemenu
CM113605-10g
4-(2,4-difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9 95%
10g
 $598 2021-08-06
Chemenu
CM113605-25g
4-(2,4-difluorophenyl)-1,3-thiazol-2-amine
 105512-80-9 95%
25g
 $1252 2021-08-06
Apollo Scientific
PC5624-250mg
2-Amino-4-(2,4-difluorophenyl)-1,3-thiazole
 105512-80-9
250mg
 £15.00 2025-02-21
Apollo Scientific
PC5624-1g
2-Amino-4-(2,4-difluorophenyl)-1,3-thiazole
 105512-80-9
1g
 £36.00 2025-02-21

4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine Related Literature

Related Categories

105512-80-9 (4-(2,4-Difluorophenyl)-1,3-thiazol-2-amine) Related Products

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.